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Compound of Interest

Compound Name: Lyso iGB3-d7
Cat. No.: B12408733
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Lyso-iGB3-d7
(Isoglobotriaosylsphingosine-d7), a deuterated analog of the glycosphingolipid Lyso-iGB3. This
document is intended for researchers, scientists, and drug development professionals utilizing
Lyso-iGB3-d7 as an internal standard in analytical methodologies, particularly for the study of
Fabry disease and related glycosphingolipid metabolism.

Core Compound Specifications

Lyso-iGB3-d7 is a synthetic, high-purity, deuterated lipid essential for precise quantification of
its endogenous, non-deuterated counterpart in biological matrices. The deuterium labeling
provides a distinct mass shift, allowing for its use as an internal standard in mass spectrometry-
based assays, without interfering with the measurement of the native analyte.

Physicochemical and Analytical Data

The following tables summarize the key quantitative data for Lyso-iGB3-d7, compiled from
manufacturer specifications and relevant scientific literature.
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Identifier

Value

Chemical Name

Isoglobotriaosylsphingosine-d7

Synonyms

Lyso-isoglobotriaosylceramide-d7

Molecular Formula

C3s6HeoD7NO17[1]

CAS Number

2315262-49-6[1]

Physical and Chemical Properties

Value

Formula Weight

792.96 g/mol [1]

Exact Mass 792.48 amu[1]
Appearance White to off-white powder
Purity >98% (typically assessed by TLC)

Storage Temperature

-20°C[1]

Stability

At least 1 year at -20°C

Experimental Protocols

The primary application of Lyso-iGB3-d7 is as an internal standard in liquid chromatography-

tandem mass spectrometry (LC-MS/MS) assays for the quantification of Lyso-iGB3 and its

analogs in biological samples, such as plasma and urine. The following is a representative

protocol for the analysis of Lyso-iGB3 in human plasma.

Quantification of Lyso-iGB3 in Plasma using LC-MS/MS
with Lyso-iGB3-d7 Internal Standard

1. Preparation of Stock and Working Solutions:

e Lyso-iGB3-d7 Internal Standard (IS) Stock Solution: Prepare a stock solution of Lyso-iGB3-

d7 in a suitable organic solvent (e.g., methanol, ethanol) at a concentration of 100 pg/mL.
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IS Working Solution: Dilute the IS stock solution with the appropriate solvent to a working
concentration (e.g., 100 ng/mL).

Calibration Standards: Prepare a series of calibration standards by spiking known
concentrations of non-deuterated Lyso-iGB3 into a biological matrix (e.g., control plasma).

. Sample Preparation (Protein Precipitation):

To 50 pL of plasma sample (calibrator, quality control, or unknown), add 150 uL of the IS
working solution.

Vortex the mixture for 1 minute to ensure thorough mixing and to precipitate proteins.

Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the
precipitated proteins.

Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.
. LC-MS/MS Analysis:

Liquid Chromatography (LC):

o Column: A C18 or similar reversed-phase column is typically used.

o Mobile Phase A: Water with an additive such as 0.1% formic acid.

o Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

o Gradient: Employ a suitable gradient to achieve separation of Lyso-iGB3 from other
plasma components.

o Flow Rate: A typical flow rate is 0.4-0.6 mL/min.
o Injection Volume: 5-10 pL.
Tandem Mass Spectrometry (MS/MS):

o lonization Mode: Electrospray lonization (ESI) in positive mode.
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o Scan Type: Multiple Reaction Monitoring (MRM).
o MRM Transitions:

» Lyso-iGB3: Monitor the transition from the precursor ion [M+H]* to a specific product

ion.

» Lyso-iGB3-d7 (IS): Monitor the transition from the deuterated precursor ion [M+H]* to its
corresponding product ion. The exact m/z values will depend on the specific adducts
and fragmentation patterns.

4. Data Analysis:

 Integrate the peak areas for both the endogenous Lyso-iGB3 and the Lyso-iGB3-d7 internal
standard.

o Calculate the ratio of the analyte peak area to the internal standard peak area.

o Construct a calibration curve by plotting the peak area ratios of the calibration standards
against their known concentrations.

o Determine the concentration of Lyso-iGB3 in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Visualizations
Logical Relationship of Lyso-iGB3-d7 in Fabry Disease
Biomarker Analysis
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Workflow for Fabry Disease Biomarker Quantification
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Caption: Workflow for the quantification of Lyso-iGB3 in plasma using Lyso-iGB3-d7 as an
internal standard.

Signaling Pathway Context: Glycosphingolipid
Metabolism in Fabry Disease

Simplified Glycosphingolipid Metabolism in Fabry Disease
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Caption: Simplified metabolic pathway showing the role of Gb3 and Lyso-Gb3 in Fabry disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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